Cas no 836-60-2 (1-Chloro-4-(octyloxy)benzene)

• Product Name: 1-Chloro-4-(octyloxy)benzene
• CAS No: 836-60-2
• MF: C₁₄H₂₁ClO
• MW: 240.768943548203
• CID: 989007
• PubChem ID: 303012
• Update Time: 2025-04-20

1-Chloro-4-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-octoxybenzene
• DTXSID70307351
• 1-chloro-4-(octyloxy)benzene
• AKOS014091666
• 836-60-2
• NSC190785
• NSC-190785
• SCHEMBL11662072
• 1-Chloro-4-(octyloxy)benzene

• Inchi： 1S/C14H21ClO/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11H,2-7,12H2,1H3
• InChI Key： WIDHUBSORYSSME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 240.1280930g/mol
• Monoisotopic Mass: 240.1280930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2Ų